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Compound of Interest

Compound Name: CP-424174

Cat. No.: B1669492 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

CP-424174 is a reversible inhibitor of IL-1β post-translational processing with an IC50 of 210

nM.[1] It functions by indirectly inhibiting the NLRP3 inflammasome, making it a valuable tool

for research in inflammation and related signaling pathways.[1] Proper storage of the powdered

form of this compound is critical to maintain its stability and ensure the reliability and

reproducibility of experimental results. These application notes provide detailed protocols and

conditions for the long-term storage of CP-424174 powder.

2. Chemical Properties

A summary of the key chemical properties of CP-424174 is provided in the table below.

Property Value

Molecular Formula C22H29ClN2O4S

Molecular Weight 452.99 g/mol

CAS Number 210825-31-3

3. Recommended Long-Term Storage Conditions
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To ensure the long-term stability of CP-424174 powder, it is recommended to adhere to the

following storage conditions.

Table 1: Recommended Storage Conditions for CP-424174

Form
Storage
Temperature

Duration Notes

Powder -20°C 2 years[1]

Store in a tightly

sealed, light-protected

container. Minimize

freeze-thaw cycles.

Powder +4°C Short-term

While some suppliers

suggest storage at

+4°C, for long-term

stability, -20°C is

recommended.

In DMSO -80°C 6 months[1] For stock solutions.

In DMSO 4°C 2 weeks[1] For working solutions.

4. Experimental Protocols

4.1. Protocol for Receiving and Initial Storage

Upon receiving the shipment of CP-424174 powder, immediately inspect the container for

any signs of damage or compromise.

If the compound is not intended for immediate use, transfer the unopened container to a

-20°C freezer for long-term storage.

Record the date of receipt and the storage location in a laboratory inventory management

system.

4.2. Protocol for Aliquoting and Handling
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To prevent degradation from repeated freeze-thaw cycles and exposure to atmospheric

moisture and light, it is recommended to aliquot the powder upon first use.

Before opening the primary container, allow it to equilibrate to room temperature for at least

30 minutes in a desiccator. This minimizes condensation of atmospheric moisture onto the

powder.

In a controlled environment with low humidity (e.g., a glove box or a fume hood with dry air

flow), carefully weigh and dispense the desired amounts of CP-424174 powder into smaller,

appropriately labeled, light-resistant vials.

Ensure the vials are tightly sealed to prevent moisture ingress.

Return the primary container and the newly created aliquots to the -20°C freezer for storage.

5. Signaling Pathway and Storage Workflow

5.1. CP-424174 Mechanism of Action

The following diagram illustrates the inhibitory action of CP-424174 on the IL-1β signaling

pathway.
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Caption: CP-424174 indirectly inhibits the NLRP3 inflammasome, preventing the processing of

Pro-IL-1β into mature IL-1β.

5.2. Recommended Storage and Handling Workflow

The diagram below outlines the logical workflow for the proper storage and handling of CP-
424174 powder.
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Caption: Workflow for proper receipt, inspection, and storage of CP-424174 powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1669492#long-term-storage-conditions-for-cp-
424174-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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